Cas no 917202-00-7 (2-boc-amino-1-(4-carbamoyl-piperazin-1-yl)-ethanone)

• Product Name: 2-boc-amino-1-(4-carbamoyl-piperazin-1-yl)-ethanone
• CAS No: 917202-00-7
• MF: C₁₂H₂₂N₄O₄
• MW: 286.327482700348
• MDL: MFCD08689637
• CID: 1970943
• PubChem ID: 26597304
• Update Time: 2025-05-26

2-boc-amino-1-(4-carbamoyl-piperazin-1-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 2-boc-amino-1-(4-carbamoyl-piperazin-1-yl)-ethanone
• Carbamic <wbr>
• tert-Buty<wbr>
• LogP
• DTXSID201138773
• MFCD08689637
• 917202-00-7
• 1,1-Dimethylethyl N-[2-[4-(aminocarbonyl)-1-piperazinyl]-2-oxoethyl]carbamate
• tert-Butyl (2-(4-carbamoylpiperazin-1-yl)-2-oxoethyl)carbamate
• AKOS015996569
• tert-butyl N-[2-(4-carbamoylpiperazin-1-yl)-2-oxoethyl]carbamate
• tert-Butyl(2-(4-carbamoylpiperazin-1-yl)-2-oxoethyl)carbamate

• MDL： MFCD08689637
• Inchi： 1S/C12H22N4O4/c1-12(2,3)20-11(19)14-8-9(17)15-4-6-16(7-5-15)10(13)18/h4-8H2,1-3H3,(H2,13,18)(H,14,19)
• InChI Key： YMQRFVDFPNPYAN-UHFFFAOYSA-N
• SMILES： O(C(NCC(N1CCN(C(N)=O)CC1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 286.16410520Da
• Monoisotopic Mass: 286.16410520Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-boc-amino-1-(4-carbamoyl-piperazin-1-yl)-ethanone

Introduction to 2-Boc-Amino-1-(4-Carbamoyl-Piperazin-1-yl)-Ethanone (CAS No. 917202-00-7)

2-Boc-Amino-1-(4-Carbamoyl-Piperazin-1-yl)-Ethanone (CAS No. 917202-00-7) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Boc-NHCH2C(O)N(CH2CH2NHCOCH3)2, is a derivative of piperazine and features a Boc (tert-butoxycarbonyl) protecting group on the amino functionality. The unique structure of this compound makes it an important intermediate in the synthesis of various bioactive molecules, particularly those involved in the development of novel therapeutic agents.

The Boc protecting group is widely used in organic synthesis to temporarily mask the reactivity of primary amines, allowing for selective functionalization at other sites. In the context of 2-Boc-Amino-1-(4-Carbamoyl-Piperazin-1-yl)-Ethanone, this group ensures that the amino functionality remains inert during subsequent synthetic steps, which is crucial for achieving high yields and purity in complex multi-step syntheses.

The 4-Carbamoyl-Piperazin-1-yl moiety is another key feature of this compound. Piperazines are well-known for their ability to modulate various biological processes, including neurotransmitter activity and receptor binding. The presence of a carbamoyl group on the piperazine ring enhances its pharmacological properties, making it an attractive scaffold for the design of drugs targeting central nervous system disorders, such as anxiety, depression, and schizophrenia.

Recent research has highlighted the potential of 2-Boc-Amino-1-(4-Carbamoyl-Piperazin-1-yl)-Ethanone in the development of novel antiviral agents. A study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent antiviral activity against a range of RNA viruses, including influenza and coronaviruses. The researchers found that the Boc protecting group and the 4-Carbamoyl-Piperazin-1-yl moiety play critical roles in enhancing the antiviral efficacy by improving cellular uptake and reducing toxicity.

In addition to its antiviral properties, 2-Boc-Amino-1-(4-Carbamoyl-Piperazin-1-yl)-Ethanone has shown promise in cancer research. A study conducted at the National Institutes of Health (NIH) investigated the use of this compound as a scaffold for developing small-molecule inhibitors of protein-protein interactions (PPIs) involved in cancer progression. The researchers found that derivatives of 2-Boc-Amino-1-(4-Carbamoyl-Piperazin-1-yl)-Ethanone effectively disrupted specific PPIs, leading to reduced tumor growth and metastasis in preclinical models.

The synthetic accessibility of 2-Boc-Amino-1-(4-Carbamoyl-Piperazin-1-yl)-Ethanone is another factor contributing to its widespread use in pharmaceutical research. The compound can be synthesized through a series of well-established reactions, including nucleophilic substitution and coupling reactions. This ease of synthesis allows researchers to rapidly generate a diverse library of derivatives for high-throughput screening and hit-to-lead optimization.

From a safety perspective, 2-Boc-Amino-1-(4-Carbamoyl-Piperazin-1-yl)-Ethanone is generally considered safe for laboratory use when proper handling protocols are followed. However, it is important to note that the compound should be stored under dry conditions and protected from moisture to prevent degradation. Additionally, appropriate personal protective equipment (PPE) should be worn during handling to minimize exposure risks.

In conclusion, 2-Boc-Amino-1-(4-Carbamoyl-Piperazin-1-yl)-Ethanone (CAS No. 917202-00-7) is a valuable compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic accessibility make it an ideal candidate for developing novel therapeutic agents targeting a wide range of diseases. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the field.